Cas no 1261456-27-2 (4'-Iodo-2'-methoxypropiophenone)

• Product Name: 4'-Iodo-2'-methoxypropiophenone
• CAS No: 1261456-27-2
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4793984
• Update Time: 2025-10-23

4'-Iodo-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Iodo-2'-methoxypropiophenone

• Inchi： 1S/C10H11IO2/c1-3-9(12)8-5-4-7(11)6-10(8)13-2/h4-6H,3H2,1-2H3
• InChI Key： JXPFJZAUVVFEKW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 4'-Iodo-2'-methoxypropiophenone

Professional Introduction to 4'-Iodo-2'-methoxypropiophenone (CAS No. 1261456-27-2)

4'-Iodo-2'-methoxypropiophenone, with the chemical formula C₉H₈INO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number CAS NO. 1261456-27-2, has garnered attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both an iodine substituent and a methoxy group on the phenyl ring makes it a valuable building block for constructing more complex structures, particularly in the realm of drug discovery and medicinal chemistry.

The structural features of 4'-Iodo-2'-methoxypropiophenone contribute to its reactivity, enabling it to participate in various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. These reactions are pivotal in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In recent years, the compound has been extensively studied for its role in the development of novel therapeutic agents targeting various diseases.

One of the most notable applications of 4'-Iodo-2'-methoxypropiophenone is in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The iodine atom on the molecule facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing biaryl systems. These systems are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate biological pathways effectively.

Recent research has highlighted the utility of 4'-Iodo-2'-methoxypropiophenone in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic outcomes. For instance, derivatives of 4'-Iodo-2'-methoxypropiophenone have been explored as potential inhibitors of tyrosine kinases, showing promise in preclinical studies.

The methoxy group on the phenyl ring also contributes to the compound's versatility. It can serve as a site for further functionalization through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. This allows chemists to tailor the molecular structure according to specific requirements, enhancing binding affinity and selectivity in drug design. Additionally, the propiophenone moiety can undergo various transformations, including Michael additions and enolate reactions, providing multiple avenues for synthetic manipulation.

In the context of medicinal chemistry, 4'-Iodo-2'-methoxypropiophenone has been utilized in the synthesis of antiviral and anti-inflammatory agents. The ability to introduce diverse functional groups into the molecule has enabled the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been particularly valuable in identifying lead compounds derived from this intermediate. Furthermore, computational methods such as molecular docking have been employed to predict binding interactions between 4'-Iodo-2'-methoxypropiophenone derivatives and target proteins.

The compound's role in material science is also noteworthy. Beyond its applications in pharmaceuticals, 4'-Iodo-2'-methoxypropiophenone has been explored in the synthesis of organic electronic materials. Its ability to form conjugated systems makes it a candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials. The iodine substituent can enhance charge transport properties, while the methoxy group provides stability and solubility improvements.

Manufacturing processes for 4'-Iodo-2'-methoxypropiophenone typically involve multi-step syntheses starting from readily available precursors such as propiophenone derivatives. Advances in synthetic methodologies have improved yields and purity levels, making large-scale production more feasible. Catalytic processes have been particularly beneficial in reducing waste and energy consumption during manufacturing.

The safety profile of 4'-Iodo-2'-methoxypropiophenone is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation or unwanted side reactions. Personal protective equipment (PPE) such as gloves and lab coats is recommended when handling this compound.

Future research directions may focus on expanding the synthetic applications of 4'-Iodo-2'-methoxypropiophenone through innovative catalytic systems or green chemistry approaches. The development of more sustainable synthetic routes could reduce environmental impact while maintaining high efficiency. Additionally, exploring new derivatives with enhanced biological activity could open up novel therapeutic possibilities.

In conclusion, 4'-Iodo-2'-methoxypropiophenone (CAS NO.1261456-27-2) is a multifaceted compound with significant implications across various scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing global health challenges. As research continues to uncover new applications and methodologies involving this molecule, its value is expected to grow further.